Cas no 2098091-72-4 (5-methyl-1-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole)

• Product Name: 5-methyl-1-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole
• CAS No: 2098091-72-4
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 5728609
• PubChem ID: 126847459
• Update Time: 2025-06-15

5-methyl-1-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• AKOS040818553
• 5-methyl-1-prop-2-ynyl-4,5,6,7-tetrahydrobenzotriazole
• 5-methyl-1-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole
• F2167-8444
• 2098091-72-4
• 1H-Benzotriazole, 4,5,6,7-tetrahydro-5-methyl-1-(2-propyn-1-yl)-

• Inchi： 1S/C10H13N3/c1-3-6-13-10-5-4-8(2)7-9(10)11-12-13/h1,8H,4-7H2,2H3
• InChI Key： RNRIQAHNIRRLAV-UHFFFAOYSA-N
• SMILES： N1(CC#C)C2=C(CC(C)CC2)N=N1

Computed Properties

• Exact Mass: 175.110947427g/mol
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 305.1±44.0 °C(Predicted)
• pka: 1.48±0.40(Predicted)

Additional information on 5-methyl-1-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole

5-Methyl-1-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole: A Novel Compound with Potential in Medicinal Chemistry

5-Methyl-1-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole is a unique chemical entity that has garnered attention in the field of medicinal chemistry due to its structural complexity and potential biological activity. This compound, with the CAS number 2098091-72-4, belongs to the family of 1,2,3-benzotriazole derivatives, which are known for their diverse applications in pharmaceutical and agrochemical industries. The molecular framework of this compound is characterized by a benzotriazole ring fused with a tetrahydrofuran-like structure, while the prop-2-yn-1-yl group introduces a terminal alkyne functionality. These structural features are critical in determining the compound's reactivity, solubility, and potential interactions with biological targets.

Recent studies have highlighted the importance of 1,2,3-benzotriazole scaffolds in drug discovery. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that derivatives of this ring system exhibit promising activity against multidrug-resistant bacteria, particularly Staphylococcus aureus and Pseudomonas aeruginosa. The 5-methyl substituent in this compound may enhance its lipophilicity, potentially improving its ability to penetrate cell membranes. Meanwhile, the prop-2-yn-1-yl group could contribute to the compound's stability and reactivity in aqueous environments, making it a candidate for further exploration in antimicrobial and antifungal applications.

The synthesis of 5-methyl-1-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole involves a multi-step process that combines organic chemistry techniques with catalytic strategies. A 2024 study published in Organic & Biomolecular Chemistry reported an efficient method for its preparation using a click chemistry approach. This method leverages the reactivity of alkyne groups to form covalent bonds with other functional groups, enabling the construction of complex molecular architectures. Such synthetic strategies are particularly valuable for developing compounds with tailored properties, as they allow for precise control over the molecular structure and functional groups.

One of the key advantages of 1,2,3-benzotriazole derivatives is their ability to modulate interactions with biological targets. For example, a 2023 review in Drug Discovery Today emphasized the role of these compounds in the development of antiviral agents, particularly against RNA viruses. The 5-methyl group may play a role in stabilizing the molecular conformation, while the prop-2-yn-1-yl group could enhance the compound's ability to interact with specific viral proteins. These properties make 5-methyl-1-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole a promising candidate for further investigation in antiviral research.

Recent advances in computational chemistry have also provided insights into the behavior of 1,2,3-benzotriazole derivatives. A 2023 study using quantum mechanics calculations revealed that the 5-methyl substituent can significantly influence the electronic properties of the molecule, potentially affecting its interaction with biological targets. These findings underscore the importance of understanding the relationship between molecular structure and biological activity, which is crucial for the rational design of new compounds. The prop-2-yn-1-yl group may further modulate these interactions by altering the molecule's polarity and solubility.

In addition to its potential in medicinal chemistry, 5-methyl-1-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole may have applications in materials science. The alkyne functionality is known for its ability to participate in click reactions, which are widely used in the synthesis of polymers and nanomaterials. A 2024 study in Advanced Materials demonstrated that compounds with similar alkyne groups can be used to create self-assembling nanomaterials with tunable properties. These materials have potential applications in drug delivery, sensor technology, and optoelectronics, highlighting the versatility of this compound.

The development of 5-methyl-1-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole is also being explored in the context of green chemistry. A 2023 publication in Green Chemistry highlighted the importance of sustainable synthesis methods for pharmaceutical compounds. The click chemistry approach used to synthesize this compound is considered environmentally friendly due to its low waste production and high atom economy. This aligns with the growing emphasis on sustainable practices in the pharmaceutical industry, which is critical for reducing the environmental impact of drug development.

Despite these promising findings, further research is needed to fully characterize the biological activity of 5-methyl-1-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole. In vitro and in vivo studies are essential to determine its potential therapeutic applications and to assess its safety profile. Additionally, the development of more efficient synthetic methods could enable the large-scale production of this compound, making it a viable candidate for further exploration in various fields of science and technology.

In conclusion, 5-methyl-1-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole represents an intriguing compound with potential applications in medicinal chemistry, materials science, and sustainable technology. Its unique structural features and the ability to modulate interactions with biological targets make it a valuable candidate for further research. As the field of drug discovery continues to evolve, compounds like this may play a significant role in the development of new therapies and innovative materials.